Azacyclotetradecan-2-one;azepan-2-one;hexane-1,6-diamine;hexanedioic acid

• CAS No.: 26777-62-8
• Molecular Formula: C31H62N4O6
• Molecular Weight: 586.8 g/mol
• IUPAC Name: azacyclotetradecan-2-one;azepan-2-one;hexane-1,6-diamine;hexanedioic acid
• InChI: InChI=1S/C13H25NO.C6H16N2.C6H11NO.C6H10O4/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-13;7-5-3-1-2-4-6-8;8-6-4-2-1-3-5-7-6;7-5(8)3-1-2-4-6(9)10/h1-12H2,(H,14,15);1-8H2;1-5H2,(H,7,8);1-4H2,(H,7,8)(H,9,10)
• InChI Key: LIPOGEIQRWJANR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCCNC(=O)CCCCC1.C1CCC(=O)NCC1.C(CCCN)CCN.C(CCC(=O)O)CC(=O)O
• Related CAS: 51365-12-9

Description

Hexanedioic acid, polymer with azacyclotridecan-2-one, hexahydro-2H-azepin-2-one and 1,6-hexanediamine is a complex polymer known for its unique chemical structure and properties. This compound is utilized in various industrial applications due to its stability and versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this polymer involves the polymerization of hexanedioic acid with azacyclotridecan-2-one, hexahydro-2H-azepin-2-one, and 1,6-hexanediamine. The reaction typically occurs under controlled conditions, including specific temperatures and catalysts to ensure the desired polymer structure is achieved .

Industrial Production Methods

In industrial settings, the production of this polymer is scaled up using continuous polymerization processes. These methods involve the precise control of reaction parameters to maintain consistency and quality of the polymer. The use of high-efficiency reactors and advanced monitoring systems is common to optimize production .

Chemical Reactions Analysis

Types of Reactions

This polymer undergoes various chemical reactions, including:

Oxidation: The polymer can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the polymer’s properties, making it suitable for different applications.

Substitution: Substitution reactions involve replacing specific functional groups within the polymer, altering its characteristics.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary, typically involving controlled temperatures and pressures .

Major Products

The major products formed from these reactions include modified polymers with enhanced properties, such as increased thermal stability, improved mechanical strength, and tailored chemical resistance .

Scientific Research Applications

This polymer finds extensive use in scientific research across multiple fields:

Chemistry: It is used as a precursor for synthesizing advanced materials and as a model compound for studying polymerization mechanisms.

Biology: The polymer’s biocompatibility makes it suitable for developing biomedical devices and drug delivery systems.

Medicine: It is explored for use in medical implants and tissue engineering due to its stability and compatibility with biological tissues.

Industry: The polymer’s durability and resistance to chemicals make it ideal for manufacturing high-performance materials, including coatings, adhesives, and composites.

Mechanism of Action

The mechanism by which this polymer exerts its effects involves interactions at the molecular level. The polymer’s structure allows it to form stable complexes with various molecules, influencing their behavior. The molecular targets and pathways involved include interactions with cellular membranes, proteins, and other biomolecules, leading to its diverse applications .

Comparison with Similar Compounds

Similar Compounds

Polyamide 6,6: Known for its high strength and thermal stability.

Polyamide 12: Noted for its flexibility and resistance to chemicals.

Polyamide 6,10: Offers a balance between strength and flexibility.

Uniqueness

Hexanedioic acid, polymer with azacyclotridecan-2-one, hexahydro-2H-azepin-2-one and 1,6-hexanediamine stands out due to its unique combination of properties, including high thermal stability, mechanical strength, and chemical resistance. These characteristics make it suitable for specialized applications where other polymers may not perform as effectively .